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An Application Note on the Procedure for Adjusting MRV-03 Cracking Pressure

For researchers, scientists, and drug development professionals utilizing hydraulic systems,

precise pressure control is critical for repeatable and accurate experimental outcomes. The

MRV-03 is a modular relief valve designed to limit the pressure within a hydraulic circuit to a

predetermined maximum.[1][2] This document provides a detailed protocol for adjusting the

cracking pressure of the MRV-03 series valves, ensuring optimal performance of your fluid

handling systems.

Introduction
The MRV-03 series of modular relief valves are essential components for regulating fluid

pressure in various hydraulic circuits.[3] They are available in different configurations to control

pressure in the "P" port, "A" port, "B" port, or both "A" and "B" ports.[3] The valves feature

hardened steel internal components for durability and are available with either a hexagonal

screw or a knob for pressure adjustment.[3] Understanding the proper procedure for adjusting

the cracking pressure—the pressure at which the valve begins to open and relieve excess

pressure—is fundamental to the safe and effective operation of the hydraulic system.
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Principle of Operation
The MRV-03 is a two-stage balanced piston modular relief valve.[1][2] It maintains a closed

state until the pressure in the monitored line exceeds the set cracking pressure. At this point,

the valve opens, diverting a portion of the fluid to the tank and thereby limiting the system

pressure to the set value. The cracking pressure is adjusted by changing the compression of

an internal spring via the adjustment screw or knob.

Quantitative Data
The MRV-03 series valves are available in several models with different pressure ranges to suit

various applications. The selection of the appropriate model is crucial for achieving the desired

pressure control.

Model Series
Controlled

Port(s)

Maximum

Pressure (PSI)

Available

Pressure

Ranges (PSI)

Rated Flow

(GPM)

MRV-03-P P Port 4500

100 - 500, 100 -

1000, 100 -

3000, 100 - 4500

15

MRV-03-W A & B Ports 4500

100 - 500, 100 -

1000, 100 -

3000, 100 - 4500

15

MRV-03-A A Port 4500

100 - 500, 100 -

1000, 100 -

3000, 100 - 4500

15

MRV-03-B B Port 4500

100 - 500, 100 -

1000, 100 -

3000, 100 - 4500

15

Table 1: Quantitative Specifications of MRV-03 Series Relief Valves.[1][2]
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Experimental Protocol for Adjusting Cracking
Pressure
This protocol outlines the step-by-step procedure for safely and accurately adjusting the

cracking pressure of an MRV-03 relief valve.

4.1. Materials and Equipment:

Hydraulic power unit

Pressure gauge (calibrated and of appropriate range)

Hexagonal wrench or knob adjustment tool (as required for the specific MRV-03 model)

Appropriate hydraulic fluid

Safety glasses and gloves

4.2. Procedure:

Safety First: Ensure the hydraulic power unit is turned off and the system is depressurized

before making any adjustments. Verify that all connections are secure.

Initial Setup:

Install the MRV-03 valve in the hydraulic circuit according to the manufacturer's

instructions. These valves are designed as stackable modules, typically "sandwiched"

between a directional valve and a standard mounting surface.[1][2]

Install a pressure gauge downstream of the valve to monitor the pressure being controlled.

Initially, turn the adjustment screw or knob counter-clockwise to the minimum pressure

setting. This prevents over-pressurization of the system upon startup.

System Startup:

Turn on the hydraulic power unit.
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Actuate the circuit to generate flow through the system.

Pressure Adjustment:

To Increase Cracking Pressure:

Loosen the locknut on the adjustment screw, if present.

Slowly turn the adjustment screw or knob clockwise.

Observe the pressure gauge. The pressure will rise as the cracking pressure setting is

increased.

To Decrease Cracking Pressure:

Loosen the locknut on the adjustment screw, if present.

Slowly turn the adjustment screw or knob counter-clockwise.

Observe the pressure gauge. The pressure will fall as the cracking pressure setting is

decreased.

Setting the Desired Pressure:

Continue to adjust the screw or knob until the pressure gauge indicates the desired

cracking pressure for your application.

Once the desired pressure is reached and stable, tighten the locknut to secure the

adjustment screw in place.

System Shutdown and Verification:

Turn off the hydraulic power unit and allow the system to depressurize.

Cycle the system power and re-check the pressure to ensure the setting is stable and

repeatable.

Diagrams
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Caption: Workflow for MRV-03 Cracking Pressure Adjustment.
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Pressure Adjustment Result

Turn Clockwise Increase Cracking Pressure

Turn Counter-Clockwise Decrease Cracking Pressure
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Caption: Logic of Pressure Adjustment vs. Cracking Pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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